Cas no 1804412-49-4 (6-Ethyl-2-methoxybenzo[d]oxazole)

6-Ethyl-2-methoxybenzo[d]oxazole structure
1804412-49-4 structure
Product Name:6-Ethyl-2-methoxybenzo[d]oxazole
CAS No:1804412-49-4
MF:C10H11NO2
MW:177.199842691422
CID:4819209
Update Time:2025-07-23

6-Ethyl-2-methoxybenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

    • 6-Ethyl-2-methoxybenzo[d]oxazole
    • Inchi: 1S/C10H11NO2/c1-3-7-4-5-8-9(6-7)13-10(11-8)12-2/h4-6H,3H2,1-2H3
    • InChI Key: RWAMOJRRFDOJOW-UHFFFAOYSA-N
    • SMILES: O1C(=NC2=CC=C(C=C12)CC)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 174
  • XLogP3: 2.9
  • Topological Polar Surface Area: 35.3

6-Ethyl-2-methoxybenzo[d]oxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A081002456-250mg
6-Ethyl-2-methoxybenzo[d]oxazole
1804412-49-4 98%
250mg
$5,295.19 2022-04-02
Alichem
A081002456-500mg
6-Ethyl-2-methoxybenzo[d]oxazole
1804412-49-4 98%
500mg
$7,631.31 2022-04-02
Alichem
A081002456-1g
6-Ethyl-2-methoxybenzo[d]oxazole
1804412-49-4 98%
1g
$12,993.79 2022-04-02

Additional information on 6-Ethyl-2-methoxybenzo[d]oxazole

Introduction to 6-Ethyl-2-methoxybenzo[d]oxazole (CAS No. 1804412-49-4)

6-Ethyl-2-methoxybenzo[d]oxazole, identified by its Chemical Abstracts Service (CAS) number 1804412-49-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzo[d]oxazole class, a structural motif known for its broad spectrum of biological activities and utility in drug development. The presence of both an ethyl group and a methoxy substituent in its molecular framework imparts unique electronic and steric properties, making it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The benzo[d]oxazole scaffold is a fused ring system consisting of a benzene ring connected to an oxygen-containing heterocycle, which is characterized by its stability and reactivity. The 6-Ethyl-2-methoxybenzo[d]oxazole derivative exhibits structural features that are conducive to interactions with biological targets, such as enzymes and receptors. This has led to its investigation as a potential intermediate in the synthesis of bioactive molecules. The ethyl group at the 6-position and the methoxy group at the 2-position contribute to the molecule's solubility and metabolic stability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from benzo[d]oxazole derivatives. These compounds have shown promise in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer applications. The 6-Ethyl-2-methoxybenzo[d]oxazole structure has been studied for its potential to modulate biological pathways associated with diseases such as cancer and neurological disorders. Its unique chemical properties make it an attractive scaffold for medicinal chemists seeking to design molecules with enhanced efficacy and reduced toxicity.

One of the most compelling aspects of 6-Ethyl-2-methoxybenzo[d]oxazole is its versatility in chemical modification. The methoxy group provides a site for further functionalization, allowing researchers to tailor the compound's biological activity by introducing additional substituents or altering existing ones. This flexibility has enabled the synthesis of numerous derivatives that exhibit improved pharmacokinetic profiles and target specificity. For instance, modifications at the 3-position or 5-position of the benzo[d]oxazole ring have been explored to enhance binding affinity to specific enzymes or receptors.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like 6-Ethyl-2-methoxybenzo[d]oxazole in drug discovery. Its structural features align well with modern drug design principles, which emphasize target engagement, selectivity, and minimal off-target effects. Preclinical studies have demonstrated that benzo[d]oxazole derivatives can interfere with critical cellular processes involved in disease progression. For example, certain analogs have been shown to inhibit kinases or modulate transcription factor activity, providing a rationale for their further development into therapeutic agents.

Advances in computational chemistry have also played a pivotal role in understanding the potential of 6-Ethyl-2-methoxybenzo[d]oxazole and its derivatives. Molecular modeling techniques allow researchers to predict binding interactions between the compound and biological targets with high accuracy. This approach has accelerated the identification of lead compounds for further optimization. Additionally, high-throughput screening methods have enabled rapid assessment of large libraries of benzo[d]oxazole derivatives, streamlining the drug discovery process.

The synthesis of 6-Ethyl-2-methoxybenzo[d]oxazole involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. Key synthetic strategies include cyclization reactions to form the benzo[d]oxazole core, followed by selective functionalization at various positions using protecting group tactics. The introduction of the ethyl group at the 6-position typically requires precise control over reaction conditions to avoid unwanted side products. Similarly, the methoxy group at the 2-position is often installed via nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions.

In conclusion, 6-Ethyl-2-methoxybenzo[d]oxazole (CAS No. 1804412-49-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with its observed biological activity, make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for benzo[d]oxazole derivatives, compounds like 6-Ethyl-2-methoxybenzo[d]oxazole are poised to play a crucial role in addressing unmet medical needs.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.